Cas no 29124-56-9 (1-(2-amino-5-bromophenyl)ethan-1-one)

1-(2-amino-5-bromophenyl)ethan-1-one Properties

Names and Identifiers

• 1-(2-Amino-5-bromophenyl)ethanone
• 2'-Amino-5'-bromoacetophenone
• 2-amino-5-bromoacetophenone
• 5'-bromo-2'-aminoacetophenone
• 1-(2-AMINO-5-BROMOPHENYL)ETHAN-1-ONE
• Ethanone, 1-(2-amino-5-bromophenyl)-
• PubChem15829
• 2-Acetyl-4-bromoaniline
• KSC494K6N
• JCGVHKOIDFMQER-UHFFFAOYSA-N
• EBD52815
• 2-amino-5-bromophenyl methyl ketone
• CL8628
• 1-(5-bromo-2-aminophenyl)-ethanone
• 1-(2-amino-5-bromophenyl)-ethanone
• MB07776
• 1-(2-Amino-5-bromo-phenyl)-ethanone
• GS-4501
• DTXSID50454291
• AKOS015854770
• 2 inverted exclamation mark -Amino-5 inverted exclamation mark -bromoacetophenone
• SY025672
• 29124-56-9
• FT-0717049
• CS-W004802
• EN300-123169
• A819776
• MFCD09834638
• J-502928
• AC-25218
• 1-(2-amino-5-bromo-phenyl)ethanone
• SCHEMBL79936
• DB-068068
• +Expand

• MDL： MFCD09834638
• InChIKey： JCGVHKOIDFMQER-UHFFFAOYSA-N
• Inchi： 1S/C8H8BrNO/c1-5(11)7-4-6(9)2-3-8(7)10/h2-4H,10H2,1H3
• SMILES： BrC1C([H])=C([H])C(=C(C(C([H])([H])[H])=O)C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 212.97900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.97893g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 2.81510
• PSA: 43.09000
• Refractive Index: 1.608
• Boiling Point: 302.244°C at 760 mmHg
• Melting Point: 81-84°C
• Flash Point: 136.592°C
• Density: 1.535